MMPI-1154

MMP-2 inhibition zinc-binding group imidazole-carboxylic acid
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C26H24FN3O3
Molecular Weight 445.5 g/mol
Cat. No. B15578076
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Technical Parameters


Basic Identity
Product NameMMPI-1154
Molecular FormulaC26H24FN3O3
Molecular Weight445.5 g/mol
Structural Identifiers
InChIInChI=1S/C26H24FN3O3/c27-22-10-6-19(7-11-22)15-30(17-25-28-14-24(29-25)26(31)32)16-20-8-12-23(13-9-20)33-18-21-4-2-1-3-5-21/h1-14H,15-18H2,(H,28,29)(H,31,32)
InChIKeyQLTNFRCPUOPISS-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MMPI-1154: Cardioprotective MMP-2 Inhibitor


MMPI-1154 (CAS: 1382722-47-5) is a small-molecule matrix metalloproteinase-2 (MMP-2) inhibitor belonging to the imidazole-carboxylic acid (ICA) structural class [1]. It was developed as a cardioprotective agent for the study of acute myocardial infarction (AMI) and exhibits an IC50 of 6.6 μM against MMP-2 [2]. Unlike conventional hydroxamic acid-based MMP inhibitors, MMPI-1154 demonstrates an alternative zinc-binding modality that contributes to its distinct pharmacological profile [1]. The compound has been validated in both ex vivo and in vivo models of ischemia/reperfusion injury, where it has been shown to significantly reduce infarct size at well-defined, reproducible doses [2].

Chemotype Non-hydroxamate imidazole-carboxylic acid MMP-2 inhibitor
Pathway MMP-2 inhibition for acute cardioprotection studies
Selection Structurally distinct zinc-binding chemotype for selectivity profiling

MMPI-1154: Non-Interchangeability with Other MMP-2 Inhibitors


Scientific substitution of MMPI-1154 with alternative MMP-2 inhibitors (e.g., ARP-100, SB-3CT) or broad-spectrum hydroxamic acid-based MMP inhibitors (e.g., ilomastat) is not supported by the available evidence base. The MMP inhibitor field is characterized by profound heterogeneity in zinc-binding chemistry (hydroxamic acid vs. carboxylic acid), isoform selectivity profiles, and, critically, in vivo efficacy outcomes that are highly sensitive to experimental context and comorbid conditions [1]. First-generation hydroxamic acid-type inhibitors, while often more potent in isolated enzyme assays, exhibit poor selectivity among MMP isoforms and have failed to translate preclinical cardioprotective findings into clinical benefit [2]. Conversely, MMPI-1154 has demonstrated reproducible, dose-dependent infarct size reduction in an in vivo rat AMI model, whereas the comparator MMPI-1248 showed no significant cardioprotection at any tested dose in the same model system [1]. Furthermore, the cardioprotective efficacy of MMPI-1154 is abolished under hypercholesterolemic conditions, underscoring that its activity is contingent upon specific pathophysiological states and cannot be inferred from structural analogs or in vitro potency data alone [1][3].

Chemotype-dependent in vivo response
Hydroxamic acid MMP inhibitors may not reproduce the cardioprotection observed with imidazole-carboxylic acid inhibitors under identical model conditions.
MMP-1 anti-target selectivity may shift
Thiazole-carboxylic acid analog MMPI-1157 shows a narrower MMP-1 selectivity window, which may alter anti-target engagement risk.
Pharmacokinetic and lipophilicity differences
Scaffold-dependent cLogP values influence solubility and off-target binding, limiting direct interchange among in-class MMP-2 inhibitors.

MMPI-1154: Head-to-Head Comparative Evidence


Improved MMP-1 Selectivity vs. Closest Thiazole Analog

MMPI-1154 is an imidazole-carboxylic acid (ICA) derivative that exhibits superior MMP-2 inhibitory efficacy compared to hydroxamic acid derivatives of the same molecular scaffolds [1]. In a systematic structure-activity relationship study, the authors explicitly state: 'We found that the MMP-inhibiting effects of imidazole and thiazole carboxylic acid-based compounds are superior in efficacy in comparison to the conventional hydroxamic acid derivatives of the same molecules' [1]. This chemical differentiation is critical because hydroxamic acid-based inhibitors have historically suffered from poor isoform selectivity and clinical failure in cardiovascular indications due to off-target toxicity [2].

MMP-1 Selectivity
Head-to-head
MMPI-1154 ratio 1.52 vs MMPI-1157 ratio 1.06 (1.5-fold improvement)
Supports MMP-1 anti-target avoidance context
IC50 MMP-1/MMP-2; in vitro fluorescent assay
MMP-2 inhibition zinc-binding group imidazole-carboxylic acid hydroxamic acid cardioprotection

Infarct Size Reduction Superior to Ilomastat

In a direct in vivo comparative study, MMPI-1154 demonstrated significant infarct size reduction at a 3-fold lower dose than its structural analog MMPI-1260 [1]. Both compounds showed dose-dependent efficacy, but MMPI-1154 at 1 µmol/kg reduced infarct size from 63.68 ± 1.91% (vehicle) to 53.53 ± 3.36% of area at risk, while MMPI-1260 required 3 µmol/kg to achieve a comparable reduction to 56.64 ± 2.46% [1]. Notably, the third compound tested, MMPI-1248, showed no significant cardioprotection at any dose tested (1, 3, or 10 µmol/kg) [1].

Infarct Size Reduction
Head-to-head
MMPI-1154: 53.53±3.36% (p<0.05 vs vehicle 63.68±1.91%); Ilomastat: 60.46±3.60% (n.s.)
Reported infarct-size endpoint context
Rat AMI model, 30-min occlusion/120-min reperfusion
acute myocardial infarction infarct size in vivo cardioprotection MMP-2 inhibitor rat AMI model

Carboxylic Acid vs. Hydroxamic Acid MMP-2 Inhibition

The reproducibility of cardioprotective efficacy varies substantially among MMP inhibitors. In the same experimental system where MMPI-1154 at 1 µmol/kg reduced infarct size, the broad-spectrum MMP inhibitor ilomastat 'failed to reduce infarct size (60.46 ± 3.60%) in the present study, showing the problems with the reproducibility of cardioprotective studies' [1]. This contrasts with earlier studies where ilomastat at 6.0 µmol/kg reduced infarct size from 65.4 ± 2.5% to 52.8 ± 3.7% in a rat AMI model [2]. The authors attribute the variability in ilomastat's performance to differences in experimental protocols and the inherent reproducibility challenges of MMP-targeted cardioprotection research [1].

Chemotype Potency
Class-level
Carboxylic acid IC50 3.4–6.6 µM vs hydroxamic acid IC50 11–17.6 µM on MMP-2
Supports chemotype-dependent potency context
In vitro MMP-2 catalytic domain assay; same screening cascade
reproducibility ilomastat in vivo AMI model pharmacological cardioprotection cross-study comparison

Reduced Lipophilicity vs. Thiazole Analog

MMPI-1154 exhibits a defined multi-MMP inhibitory profile with quantifiable IC50 values across four MMP isoforms . Against MMP-2 (primary target), the IC50 is 6.6 μM; against MMP-13, the IC50 is 1.8 μM; against MMP-1, the IC50 is 10 μM; and against MMP-9, the IC50 is 13 μM . This profile indicates approximately 2.7-fold higher activity against MMP-13 than MMP-2, and approximately 1.5-fold and 2-fold lower activity against MMP-1 and MMP-9, respectively, relative to MMP-2 . In contrast, the high-potency MMP-2 inhibitor ARP-100 (IC50 = 12 nM) exhibits extreme selectivity for MMP-2 over MMP-1 (>50,000 nM, >4,000× selectivity) but shows minimal activity against MMP-13 .

Lipophilicity
Head-to-head
cLogP 2.91 vs 3.33 for thiazole analog MMPI-1157
Lower lipophilicity may improve developability profile
ΔcLogP = -0.42; calculated property
MMP selectivity MMP-1 MMP-9 MMP-13 off-target inhibition

Broad-Spectrum MMP Inhibition and MMP-13 Potency

In an ex vivo model of acute myocardial infarction, MMPI-1154 was identified as the most effective compound among six compounds that demonstrated significant cardioprotection in neonatal rat cardiac myocytes subjected to simulated ischemia/reperfusion injury [1]. MMPI-1154 significantly decreased infarct size when applied at a concentration of 1 μM [1]. This ex vivo efficacy served as the foundation for selecting MMPI-1154 for subsequent in vivo validation studies [2].

Multi-MMP Profile
Head-to-head
MMPI-1154 IC50 (µM): MMP-1 10, MMP-2 6.6, MMP-9 13, MMP-13 1.8; MMP-13/MMP-1 ratio 5.6 vs 2.25
Wider MMP-13/MMP-1 selectivity window for cleaner pharmacology
Recombinant catalytic domains; same screening panel
ex vivo AMI model infarct size ischemia/reperfusion injury cardiac myocytes Langendorff

Impact of Hypercholesterolemia: MMPI-1154 Cardioprotection Is Abolished Under Dyslipidemic Conditions

A critical limitation of MMPI-1154's cardioprotective efficacy is its complete abolition under hypercholesterolemic conditions [1]. While MMPI-1154 at 1 µmol/kg significantly reduced infarct size in normocholesterolemic rats, the same dose showed no cardioprotective effect in rats rendered hypercholesterolemic by a 12-week high-fat diet (2% cholesterol + 0.25% cholic acid) [1]. This finding parallels the behavior of MMPI-1260, whose efficacious dose (3 µmol/kg) was also rendered ineffective by hypercholesterolemia [1]. In contrast, ischemic preconditioning (IPC) as a positive control remained cardioprotective in both normocholesterolemic and hypercholesterolemic animals [1].

hypercholesterolemia comorbidity cardioprotection translational relevance metabolic disease

MMPI-1154: High-Confidence Applications


In Vivo AMI Cardioprotection Studies

MMPI-1154 is optimally deployed in in vivo rat AMI studies where the experimental subjects are normocholesterolemic. The validated dose of 1 µmol/kg i.v. administered at the 25th minute of a 30-minute coronary occlusion period produces a reproducible reduction in infarct size from approximately 64% to 54% of area at risk [1]. This application is supported by the direct head-to-head evidence showing MMPI-1154 achieves significant cardioprotection at a 3-fold lower dose than its analog MMPI-1260 [1].

Ex Vivo Heart Perfusion for MMP-2 Cardioprotection

Based on the ex vivo validation data, MMPI-1154 at 1 µM is an appropriate concentration for studies using isolated perfused hearts or cultured cardiac myocytes subjected to simulated ischemia/reperfusion injury [2]. This concentration was established as efficacious in the original development study and should serve as a starting point for ex vivo dose-response experiments [2].

SAR Studies on Non-Hydroxamate MMP-2 Inhibitors

MMPI-1154 serves as a reference compound for SAR studies focused on non-hydroxamic acid zinc-binding groups. The evidence that ICA-based compounds demonstrate superior MMP-2 inhibitory efficacy compared to matched hydroxamic acid derivatives supports the use of MMPI-1154 as a benchmark for optimizing novel ICA or thiazole-carboxylic acid scaffolds [2].

Cardioprotection Studies in Hypercholesterolemia

MMPI-1154 is specifically indicated for studies that include normocholesterolemic control groups with parallel hypercholesterolemic cohorts to investigate how dyslipidemia ablates pharmacological cardioprotection [1]. The compound's documented loss of efficacy under hypercholesterolemic conditions makes it a valuable tool for mechanistic studies exploring the intersection of lipid metabolism and MMP-2-mediated cardioprotective signaling [1].

Application
Selection Property
Validation Focus
In vivo MI cardioprotection studies
In vivo infarct-size endpoint response
Model-response context vs. vehicle and comparator
Ex vivo Langendorff-perfused heart model
Concentration-dependent infarct reduction
Mechanistic I/R injury pathway dissection
Non-hydroxamate MMP-2 inhibitor SAR
MMP-1/2/9/13 selectivity fingerprint
Chemotype-dependent selectivity profiling
Metabolic comorbidity modulation
Context-dependent cardioprotective response
Hypercholesterolemic model-response validation

Technical Documentation Hub

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